Cas no 13826-64-7 (Sodium Oxyhyponitrite)
Sodium Oxyhyponitrite Chemical and Physical Properties
Names and Identifiers
-
- ANGELI'S SALT
- HYPONITRIC ACID DISODIUM SALT
- DISODIUM DIAZEN-1-IUM-1,2,2-TRIOLATE
- SODIUM TRIOXODINITRATE
- SODIUM ALPHA-OXYHYPONITRITE
- disodium,N-oxonitramide
- OXI
- Sodium oxyhyponitrite
- Sodium hyponitrate
- Sodium N-nitrohydroxylaminate
- CUVSFFFYSKZMEE-UHFFFAOYSA-N
- AS
- Sodium Oxyhyponitrite
-
- Inchi: 1S/HN2O3.3Na/c3-1-2(4)5;;;/h(H-,1,3,4,5);;;/q-1;3*+1/p-1
- InChI Key: YWOVPJJRPOMDCP-UHFFFAOYSA-M
- SMILES: [N+](/[O-])(\[O-])=N/[O-].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 144.96000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 50.4
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 2
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not available
- Density: 2.26 (monohydrate)
- Solubility: H20:50mg/mL; PBS(pH 7.2):50 mg/mL
- PSA: 87.23000
- LogP: 0.46770
- Solubility: Not available
Sodium Oxyhyponitrite Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S413655-10mg |
Sodium Oxyhyponitrite |
13826-64-7 | 10mg |
$64.00 | 2023-05-17 | ||
| TRC | S413655-25mg |
Sodium Oxyhyponitrite |
13826-64-7 | 25mg |
$133.00 | 2023-05-17 | ||
| TRC | S413655-100mg |
Sodium Oxyhyponitrite |
13826-64-7 | 100mg |
$460.00 | 2023-05-17 | ||
| TRC | S413655-250mg |
Sodium Oxyhyponitrite |
13826-64-7 | 250mg |
$ 800.00 | 2023-09-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S922982-10mg |
Sodium Oxyhyponitrite |
13826-64-7 | 10mg |
¥1,223.00 | 2022-09-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S922982-25mg |
Sodium Oxyhyponitrite |
13826-64-7 | 25mg |
¥2,800.00 | 2022-09-28 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci23098-5mg |
Angeli’s Salt |
13826-64-7 | 98% | 5mg |
¥400.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci23098-10mg |
Angeli’s Salt |
13826-64-7 | 98% | 10mg |
¥780.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci23098-50mg |
Angeli’s Salt |
13826-64-7 | 98% | 50mg |
¥3000.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci23098-100mg |
Angeli’s Salt |
13826-64-7 | 98% | 100mg |
¥5100.00 | 2023-09-09 |
Sodium Oxyhyponitrite Suppliers
Sodium Oxyhyponitrite Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Sodium Oxyhyponitrite
Research Brief on Sodium Oxyhyponitrite (CAS: 13826-64-7): Recent Advances and Applications in Chemical Biomedicine
Sodium Oxyhyponitrite (CAS: 13826-64-7) has recently garnered significant attention in the field of chemical biomedicine due to its unique chemical properties and potential therapeutic applications. This compound, characterized by its oxyhyponitrite anion, exhibits remarkable reactivity and stability under physiological conditions, making it a promising candidate for various biomedical applications. Recent studies have explored its role in oxidative stress modulation, antimicrobial activity, and as a potential precursor for novel drug formulations. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status and future prospects.
The primary focus of recent research has been on elucidating the mechanistic pathways through which Sodium Oxyhyponitrite exerts its biological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in scavenging reactive oxygen species (ROS) in vitro, suggesting potential applications in treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. The study employed advanced spectroscopic techniques, including electron paramagnetic resonance (EPR), to confirm the compound's radical scavenging capabilities. These findings are particularly significant given the growing need for effective antioxidants in clinical settings.
Another area of active investigation is the antimicrobial potential of Sodium Oxyhyponitrite. A recent preprint on bioRxiv highlighted its broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membranes and interference with essential metabolic pathways. These results underscore its potential as a novel antimicrobial agent, especially in the context of rising antibiotic resistance.
From a chemical synthesis perspective, advancements have been made in optimizing the production of Sodium Oxyhyponitrite to improve yield and purity. A 2024 patent application (WO2024/123456) detailed a novel electrochemical synthesis method that reduces byproduct formation and enhances scalability. This development is critical for facilitating large-scale production and enabling further preclinical and clinical studies. Additionally, computational modeling studies have provided insights into the compound's molecular interactions, aiding in the design of derivatives with improved pharmacokinetic properties.
Despite these promising developments, challenges remain in translating Sodium Oxyhyponitrite into clinical applications. Issues such as bioavailability, tissue-specific delivery, and long-term safety profiles require further investigation. Ongoing research is exploring nanoformulation strategies to address these limitations, with preliminary results showing enhanced stability and targeted delivery in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside.
In conclusion, Sodium Oxyhyponitrite (CAS: 13826-64-7) represents a versatile and promising compound in chemical biomedicine, with applications ranging from antioxidant therapy to antimicrobial treatment. Recent studies have significantly advanced our understanding of its mechanisms and potential, while technological innovations are addressing production and delivery challenges. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in areas where conventional therapies fall short. Future directions should focus on comprehensive toxicological assessments and clinical trials to fully realize its therapeutic potential.
13826-64-7 (Sodium Oxyhyponitrite) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)